Cas no 5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate)
5055-06-1 structure
Product Name:(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
CAS No:5055-06-1
MF:C5H12O7S2
MW:248.274580001831
CID:381859
PubChem ID:253389
Update Time:2025-04-19
(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,1,3-dimethanesulfonate
- 2-hydroxypropane-1,3-diyl dimethanesulfonate
- AC1L5O16
- AC1Q6Y5J
- AG-K-66469
- AR-1E2759
- CTK4J2788
- Glycerol-1,3-bismethansulfonat
- NSC76303
- SCHEMBL2538118
- NSC-76303
- DTXSID10291528
- 5055-06-1
- (2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
-
- Inchi: 1S/C5H12O7S2/c1-13(7,8)11-3-5(6)4-12-14(2,9)10/h5-6H,3-4H2,1-2H3
- InChI Key: IACVNURSTUDTFC-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC(COS(C)(=O)=O)O
Computed Properties
- Exact Mass: 248.00246
- Monoisotopic Mass: 248.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.516
- Boiling Point: 545°Cat760mmHg
- Flash Point: 283.4°C
- Refractive Index: 1.495
- PSA: 106.97
- LogP: 0.46130
(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate) Related Products
- 262423-83-6((2S)-2-Hydroxy-1-propyl Methanesulfonate)
- 299-75-2(Treosulfan)
- 15886-84-7(3-(Methanesulfonyloxy)propyl Methanesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk